![molecular formula C17H23BrN2O2S B2883835 (2-Bromo-5-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone CAS No. 2310101-28-9](/img/structure/B2883835.png)
(2-Bromo-5-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone
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Description
(2-Bromo-5-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone is a useful research compound. Its molecular formula is C17H23BrN2O2S and its molecular weight is 399.35. The purity is usually 95%.
BenchChem offers high-quality (2-Bromo-5-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Bromo-5-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antioxidant Properties
Research on diphenylmethane derivatives, including bromophenols, has demonstrated effective antioxidant power, suggesting potential applications in the development of new antioxidant agents. For instance, Balaydın et al. (2010) synthesized bromophenols and tested their antioxidant and radical scavenging activities, showing their efficacy compared to synthetic standard antioxidant compounds such as BHA, BHT, α-tocopherol, and trolox (Balaydın et al., 2010).
Anticancer Activity
A novel naphthyridine derivative demonstrated good anticancer activity in human malignant melanoma cell lines, inducing necroptosis at low concentrations and apoptosis at high concentrations, suggesting its potential as a chemical substance for melanoma treatment (Kong et al., 2018).
Carbonic Anhydrase Inhibitory Properties
Bromophenol derivatives have been synthesized and tested for their inhibitory capacities against human cytosolic carbonic anhydrase II (hCA II) isozyme, showing potential as leads for generating novel carbonic anhydrase inhibitors, valuable for treating conditions like glaucoma, epilepsy, and osteoporosis (Balaydın et al., 2012).
Antimicrobial Evaluation
New pyrrolylnaphtho[2,1-b]furan derivatives, synthesized and evaluated for their antibacterial and antifungal activities, were found moderately active, highlighting their potential in antimicrobial drug development (Joshi S.D et al., 2010).
properties
IUPAC Name |
(2-bromo-5-methoxyphenyl)-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23BrN2O2S/c1-22-14-3-4-16(18)15(11-14)17(21)20-7-2-6-19(8-9-20)13-5-10-23-12-13/h3-4,11,13H,2,5-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHORTGYKUTWNPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)N2CCCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromo-5-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane |
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